![molecular formula C16H17NO3S B4696542 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid](/img/structure/B4696542.png)
4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid
Overview
Description
4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid, also known as DPTC, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPTC is a thiophene-based compound that has a unique chemical structure, making it a promising candidate for further research and development.
Scientific Research Applications
4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. In material science, 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been used as a building block for the synthesis of novel polymers and materials with unique properties. In organic synthesis, 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been used as a versatile reagent for the preparation of various compounds.
Mechanism of Action
The mechanism of action of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of pro-inflammatory prostaglandins. 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been shown to selectively inhibit COX-2, which is the isoform that is primarily responsible for the production of prostaglandins in response to inflammation and injury. By inhibiting COX-2, 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects
4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models. In addition, 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been shown to be well-tolerated and safe in animal studies, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to determine the long-term safety and efficacy of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid in humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the development of new drugs for the treatment of pain and inflammation. In addition, 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has a unique chemical structure, which makes it a valuable building block for the synthesis of novel compounds and materials. However, the synthesis of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid is a multi-step process that requires the use of various chemical reagents and techniques, which can be challenging and time-consuming. In addition, further studies are needed to determine the long-term safety and efficacy of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid in humans.
Future Directions
There are several future directions for research on 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid. One area of research is the development of new drugs for the treatment of pain and inflammation based on the structure of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid. Another area of research is the synthesis of novel polymers and materials based on the structure of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid. In addition, further studies are needed to determine the long-term safety and efficacy of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid in humans, as well as its potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid is a multi-step process that involves the use of various chemical reagents and techniques. 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid has been studied extensively for its potential applications in medicinal chemistry, material science, and organic synthesis. 4,5-dimethyl-2-[(3-phenylpropanoyl)amino]-3-thiophenecarboxylic acid exhibits potent anti-inflammatory and analgesic effects, and has a unique chemical structure, making it a promising candidate for further research and development.
properties
IUPAC Name |
4,5-dimethyl-2-(3-phenylpropanoylamino)thiophene-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3S/c1-10-11(2)21-15(14(10)16(19)20)17-13(18)9-8-12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAJHWVYBMYYPFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)O)NC(=O)CCC2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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